2-methoxy-5-(N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)sulfamoyl)benzamide

• IUPAC Name: 2-methoxy-5-[(4-methoxythian-4-yl)methylsulfamoyl]benzamide
• InChI: InChI=1S/C15H22N2O5S2/c1-21-13-4-3-11(9-12(13)14(16)18)24(19,20)17-10-15(22-2)5-7-23-8-6-15/h3-4,9,17H,5-8,10H2,1-2H3,(H2,16,18)
• InChI Key: XKWFGVDVKDGZGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCSCC2)OC)C(=O)N
• Molecular Formula: C15H22N2O5S2
• Molecular Weight: 374.5 g/mol

Description

2-methoxy-5-(N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)sulfamoyl)benzamide is a useful research compound. Its molecular formula is C15H22N2O5S2 and its molecular weight is 374.47. The purity is usually 95%.
BenchChem offers high-quality 2-methoxy-5-(N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)sulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-5-(N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)sulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiolabeling and Tracing

• The compound has been utilized in radiolabeling to trace biological pathways and reactions. Specifically, related compounds have been labeled with carbon-14 for tracing in biological systems, aiding in understanding the biochemical processes and pathways (J. Noel et al., 1972).

Ion-Selective Electrodes

• The compound's derivatives have been used in the development of ion-selective electrodes, particularly for zinc ions. This application is significant in analytical chemistry for the selective detection and measurement of specific ions in complex solutions (M. B. Saleh & A. Gaber, 2001).

Antimicrobial Activity

• Certain derivatives of the compound have shown significant antimicrobial activity. This makes them of interest in the development of new antimicrobial agents for medical applications (M. Hegab et al., 2009).

Photodynamic Therapy

• Some derivatives have been studied for their potential in photodynamic therapy, particularly in the treatment of cancer. Their ability to generate singlet oxygen, a crucial factor in this form of therapy, has been a significant point of research (M. Pişkin et al., 2020).

Anti-Inflammatory and Analgesic Agents

• Research has been conducted on novel derivatives for their potential use as anti-inflammatory and analgesic agents. This research is crucial for the development of new medications to treat inflammation and pain (A. Abu‐Hashem et al., 2020).

Neuroleptic Activity

• Some related compounds have been designed and synthesized for potential use as neuroleptics, drugs used to manage psychosis, particularly in disorders like schizophrenia (S. Iwanami et al., 1981).